Cas no 915925-17-6 (N-(1-methyl-1H-imidazol-2-yl)methylcyclopropanamine Dihydrochloride)

• Product Name: N-(1-methyl-1H-imidazol-2-yl)methylcyclopropanamine Dihydrochloride
• CAS No: 915925-17-6
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 2180501
• PubChem ID: 26722591
• Update Time: 2025-09-20

N-(1-methyl-1H-imidazol-2-yl)methylcyclopropanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-((1-methyl-1h-imidazol-2-yl)methyl)cyclopropanamine
• 915925-17-6
• CHEMBL4546942
• Z138415756
• N-[(1-methylimidazol-2-yl)methyl]cyclopropanamine
• N-[(1-methyl-1H-imidazol-2-yl)methyl]cyclopropanamine
• DB-265583
• QLB92517
• AKOS005175083
• Cyclopropyl-(1-methyl-1H-imidazol-2-ylmethyl)-amine diHCl
• EN300-41563
• cyclopropyl[(1-methyl-1H-imidazol-2-yl)methyl]amine dihydrochloride
• ALBB-015154
• N-(1-methyl-1H-imidazol-2-yl)methylcyclopropanamine Dihydrochloride

• MDL： MFCD08060654
• Inchi： 1S/C8H13N3/c1-11-5-4-9-8(11)6-10-7-2-3-7/h4-5,7,10H,2-3,6H2,1H3
• InChI Key： UREQTTWCQRGANM-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CN1C)C1CC1

Computed Properties

• Exact Mass: 151.110947427Da
• Monoisotopic Mass: 151.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.9Ų

N-(1-methyl-1H-imidazol-2-yl)methylcyclopropanamine Dihydrochloride Security Information

• HazardClass：IRRITANT